N-methyl-N-[(3-methyl-5-isoxazolyl)methyl]-2-(2-naphthyloxy)propanamide

• IUPAC Name: N-methyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]-2-naphthalen-2-yloxypropanamide
• InChI: InChI=1S/C19H20N2O3/c1-13-10-18(24-20-13)12-21(3)19(22)14(2)23-17-9-8-15-6-4-5-7-16(15)11-17/h4-11,14H,12H2,1-3H3
• InChI Key: RGAHVBJZJMXVQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CN(C)C(=O)C(C)OC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

N-methyl-N-[(3-methyl-5-isoxazolyl)methyl]-2-(2-naphthyloxy)propanamide, also known as JNJ-5207852, is a selective antagonist of the cannabinoid CB1 receptor. It was first synthesized in 2003 by Johnson & Johnson Pharmaceutical Research and Development. The compound has been studied extensively for its potential therapeutic applications in various medical conditions.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Researchers have synthesized novel derivatives involving naphthalen-1-yl propanamide structures, studying their antimicrobial activity. These compounds, including various substituents, were evaluated for their action against bacteria and fungi. Notably, specific derivatives exhibited significant antifungal activity against certain fungi at potency comparable to ketoconazole, and anti-gram-positive bacterial activity at the half potency of chloramphenicol. This highlights the potential of N-methyl-N-[(3-methyl-5-isoxazolyl)methyl]-2-(2-naphthyloxy)propanamide derivatives in antimicrobial research and applications (Evren, Yurttaş, & Yılmaz-Cankilic, 2020).

Computational and Theoretical Studies

The compound and its derivatives have been subjects in computational and theoretical studies to understand their molecular structure, interactions, and properties. For instance, computational chemical studies have been performed on models to predict structural and energetic parameters, enhancing the understanding of the interactions at a molecular level. These studies contribute to the design and synthesis of more effective compounds with specific properties (Topiol & Sabio, 1989).

Characterization and Property Analysis

Further research involved the characterization of derivatives using techniques like XRD, FT-IR, UV-Vis, and NMR, alongside theoretical calculations to assess their chemical activities and properties. Such detailed analyses are crucial for understanding the electrophilic and nucleophilic nature of the compounds, which in turn influences their reactivity and potential applications in various fields, including material science and pharmaceuticals (Gültekin et al., 2020).

Novel Applications and Interactions

The synthesis of new thiazole derivatives and evaluation of their antimicrobial and cytotoxic activities also underline the versatility of this compound derivatives. These studies not only showcase the antimicrobial potential but also explore the cytotoxic activities against various cancer cell lines, providing a foundation for future anticancer research (Dawbaa, Evren, Cantürk, & Yurttaş, 2021).